(R)-2-benzylsuccinic acid
Overview
Description
L-benzylsuccinic acid, also known as 2®-benzyl-3-carboxypropionic acid, is an organic compound belonging to the class of phenylpropanoic acids. It is characterized by a benzene ring conjugated to a propanoic acid structure. This compound has garnered attention due to its potent inhibitory effects on carboxypeptidase A, an enzyme involved in protein digestion .
Scientific Research Applications
L-benzylsuccinic acid has several applications in scientific research:
Chemistry: It is used as a potent inhibitor of carboxypeptidase A, aiding in the study of enzyme mechanisms and protein digestion.
Biology: The compound’s inhibitory effects on enzymes make it valuable in biochemical research.
Medicine: Its role as an enzyme inhibitor has potential therapeutic applications, particularly in the development of drugs targeting carboxypeptidase A.
Industry: L-benzylsuccinic acid is used in the synthesis of various chemical intermediates and pharmaceuticals.
Mechanism of Action
Target of Action
The primary target of ®-2-benzylsuccinic acid is the enzyme carboxypeptidase A . Carboxypeptidase A is a zinc metalloproteinase that plays a crucial role in the human digestive system, where it cleaves the C-terminal amino acid from a peptide chain .
Mode of Action
®-2-benzylsuccinic acid functions as an inhibitor of carboxypeptidase A . It interacts with the enzyme, preventing it from performing its normal function of cleaving peptide chains. This interaction and the resulting changes in the enzyme’s activity can have significant effects on the biochemical pathways in which carboxypeptidase A is involved .
Preparation Methods
L-benzylsuccinic acid can be synthesized through various methods. One efficient and clean process involves the preparation from L-phenylalanine. The synthetic route includes diazotization, esterification, condensation, hydrolyzation, and decarboxylation steps. The compound is then recrystallized from water to obtain colorless crystals suitable for single-crystal X-ray diffraction .
Chemical Reactions Analysis
L-benzylsuccinic acid undergoes several types of chemical reactions, including:
Oxidation: This reaction typically involves the use of oxidizing agents such as potassium permanganate or chromium trioxide.
Reduction: Common reducing agents like lithium aluminum hydride can be used to reduce the compound.
Substitution: Various nucleophiles can substitute the benzyl group under appropriate conditions.
The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield benzylsuccinic acid derivatives with additional oxygen-containing functional groups .
Comparison with Similar Compounds
L-benzylsuccinic acid is unique due to its potent inhibitory effects on carboxypeptidase A. Similar compounds include:
Captopril: An angiotensin-converting enzyme (ACE) inhibitor used to treat hypertension.
Succinyl-L-proline: Another ACE inhibitor with specific inhibitory effects on angiotensin I and bradykinin.
Phenylpropanoic acids: A broader class of compounds with similar structural features but varying biological activities.
L-benzylsuccinic acid stands out due to its specific interaction with carboxypeptidase A, making it a valuable tool in enzymatic studies and drug development.
Properties
IUPAC Name |
(2R)-2-benzylbutanedioic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H12O4/c12-10(13)7-9(11(14)15)6-8-4-2-1-3-5-8/h1-5,9H,6-7H2,(H,12,13)(H,14,15)/t9-/m1/s1 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GTOFKXZQQDSVFH-SECBINFHSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CC(CC(=O)O)C(=O)O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC=C(C=C1)C[C@H](CC(=O)O)C(=O)O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H12O4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID901347313 |
Source
|
| Record name | (2R)-2-Benzylbutanedioic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID901347313 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
208.21 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
21307-97-1 |
Source
|
| Record name | (2R)-2-Benzylbutanedioic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID901347313 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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